Cas no 2229534-72-7 (4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole)

• Product Name: 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole
• CAS No: 2229534-72-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6198339
• PubChem ID: 165845828
• Update Time: 2025-05-24

4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole
• EN300-1773848
• 2229534-72-7

• Inchi： 1S/C12H12N2O/c1-2-4-12-9(3-1)5-10(8-15-12)11-6-13-14-7-11/h1-4,6-7,10H,5,8H2,(H,13,14)
• InChI Key： YSHKSVDNZDGJDP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C2C=NNC=2)C1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole

Comprehensive Overview of 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole (CAS No. 2229534-72-7): Structure, Applications, and Research Insights

The compound 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole (CAS No. 2229534-72-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, combining a benzopyran core with a pyrazole moiety, offers versatile chemical properties, making it a valuable scaffold for drug discovery and functional material design. Researchers are increasingly exploring its potential in targeting enzyme inhibition, receptor modulation, and anti-inflammatory pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds like 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole has surged due to their relevance in addressing neurodegenerative diseases and metabolic disorders. Online searches for terms such as "benzopyran derivatives in drug development" and "pyrazole-based bioactive molecules" reflect growing interest in this niche. The compound’s CAS No. 2229534-72-7 is frequently queried in academic databases, underscoring its importance in synthetic chemistry and medicinal applications.

From a structural perspective, the 3,4-dihydro-2H-1-benzopyran segment provides rigidity and lipophilicity, while the 1H-pyrazole ring introduces hydrogen-bonding capabilities. This duality enhances bioavailability and target selectivity, key factors in modern drug design. Computational studies, including molecular docking and QSAR modeling, suggest promising interactions with kinase proteins and G-protein-coupled receptors (GPCRs), topics frequently discussed in AI-driven drug discovery forums.

Beyond pharmaceuticals, CAS No. 2229534-72-7 is explored in organic electronics and photocatalysis, leveraging its conjugated system for light-harvesting applications. Sustainability-focused research also investigates its role in green chemistry processes, resonating with trends like "eco-friendly synthesis" and "biodegradable materials." These interdisciplinary applications highlight the compound’s adaptability to global scientific priorities.

Analytical characterization of 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole employs advanced techniques such as NMR spectroscopy, HPLC purity analysis, and X-ray crystallography. Such data is critical for quality control in industrial-scale production, a topic often searched by process chemists and QC specialists. Regulatory compliance, including REACH and ICH guidelines, further underscores the need for precise documentation of this compound’s properties.

In summary, 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole (CAS No. 2229534-72-7) represents a multifaceted tool for innovation across life sciences and materials engineering. Its alignment with trending search queries—from "small-molecule therapeutics 2024" to "heterocyclic compound synthesis"—positions it as a compound of enduring relevance in both academic and industrial research landscapes.